Cas no 55934-00-4 (3,4-Dichloropyridine)
3,4-Dichloropyridine structure
Product Name:3,4-Dichloropyridine
CAS No:55934-00-4
MF:C5H3Cl2N
MW:147.990019083023
MDL:MFCD01861989
CID:56870
PubChem ID:2736081
Update Time:2025-04-18
3,4-Dichloropyridine Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Dichloropyridine
- Pyridine, 3,4-dichloro
- 3,4-Dichloropyridine ,97%
- 3,4- twochlorine pyridine
- Pyridine, 3,4-dichloro-
- 3,4-Dichloropyridine ISO 9001：2015 REACH
- EN300-97312
- AKOS005257645
- 3,4,dichloropyridine
- 55934-00-4
- SCHEMBL952595
- CS-W004811
- SY010516
- MFCD01861989
- A8067
- AM20070032
- DTXSID30371114
- Z1575308475
- PS-6123
- FT-0640348
- J-511146
- F0001-1466
- DTXCID50322148
- DB-024135
-
- MDL： MFCD01861989
- Inchi： 1S/C5H3Cl2N/c6-4-1-2-8-3-5(4)7/h1-3H
- InChI Key： ZMPYQKNNUHPTLT-UHFFFAOYSA-N
- SMILES： ClC1C=CN=CC=1Cl
Computed Properties
- Exact Mass: 146.96400
- Monoisotopic Mass: 146.964
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 76.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.9A^2
- XLogP3: 2.1
Experimental Properties
- Color/Form: No data available
- Density: 1.4±0.1 g/cm3
- Melting Point: 22-23°C
- Boiling Point: 182-183℃
- Flash Point: 78.2℃
- Refractive Index: 1.553
- PSA: 12.89000
- LogP: 2.38840
3,4-Dichloropyridine Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Safety Instruction： S26; S36
-
Hazardous Material Identification：
- HazardClass：6.1
- Storage Condition：Inert atmosphere,Store in freezer, under -20°C
- PackingGroup：III
3,4-Dichloropyridine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3,4-Dichloropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D937A-1g |
3,4-Dichloropyridine |
55934-00-4 | 98% | 1g |
￥32.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D937A-5g |
3,4-Dichloropyridine |
55934-00-4 | 98% | 5g |
￥83.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D937A-25g |
3,4-Dichloropyridine |
55934-00-4 | 98% | 25g |
￥359.0 | 2022-05-30 | |
| Fluorochem | 033115-1g |
3,4-Dichloropyridine |
55934-00-4 | 98% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 033115-5g |
3,4-Dichloropyridine |
55934-00-4 | 98% | 5g |
￡14.00 | 2022-03-01 | |
| Fluorochem | 033115-25g |
3,4-Dichloropyridine |
55934-00-4 | 98% | 25g |
￡56.00 | 2022-03-01 | |
| Fluorochem | 033115-100g |
3,4-Dichloropyridine |
55934-00-4 | 98% | 100g |
￡172.00 | 2022-03-01 | |
| Apollo Scientific | OR8832-5g |
3,4-Dichloropyridine |
55934-00-4 | 5g |
£10.00 | 2024-07-28 | ||
| Apollo Scientific | OR8832-10g |
3,4-Dichloropyridine |
55934-00-4 | 10g |
£11.00 | 2024-07-28 | ||
| Chemenu | CM120616-100g |
3,4-Dichloropyridine |
55934-00-4 | 97% | 100g |
$196 | 2021-08-06 |
3,4-Dichloropyridine Related Literature
-
Joshua Almond-Thynne,David C. Blakemore,David C. Pryde,Alan C. Spivey Chem. Sci. 2017 8 40
-
Yousef Dadban Shahamat,Mohammad Ali Zazouli,Mohammad Reza Zare,Nezamaddin Mengelizadeh RSC Adv. 2019 9 16496
-
3. Pyridine elaboration through organometallic intermediates: regiochemical control and completenessManfred Schlosser,Florence Mongin Chem. Soc. Rev. 2007 36 1161
-
G. W. J. Fleet,Ian Fleming J. Chem. Soc. C 1969 1758
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